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Compound of Interest

Compound Name: (2-Aminoethyl)urea hydrochloride

Cat. No.: B1341745

Navigating the complexities of laboratory research and drug development demands an
unwavering commitment to safety. This guide provides essential, experience-driven insights
into the safe handling of (2-Aminoethyl)urea hydrochloride (CAS No: 858001-69-1), ensuring
the well-being of laboratory personnel and the integrity of your research.

(2-Aminoethyl)urea hydrochloride is a chemical compound that requires careful handling due
to its potential hazards. This substance is classified as hazardous by the OSHA Hazard
Communication Standard.[1] It is known to cause skin irritation and serious eye damage and
may be harmful if swallowed.[2][3][4] Adherence to the following protocols is not merely a
matter of compliance but a cornerstone of responsible scientific practice.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is the foundation of a robust safety plan.
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Hazard Classification Description

GHS Precautionary
Statements

Causes skin irritation upon

Skin Irritation
contact.[2][3]

P264: Wash hands and any
exposed skin thoroughly after
handling.[3] P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.[3][4] P302+P352:
IF ON SKIN: Wash with plenty
of water and soap.[3]
P332+P313: If skin irritation
occurs: Get medical

advice/attention.[3]

Causes serious eye damage.

Serious Eye Damage

[2]14]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[3][4]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[3][4] P310:
Immediately call a POISON
CENTER/doctor.[4]

Acute Oral Toxicity Harmful if swallowed.[2][4]

P270: Do not eat, drink or
smoke when using this
product.[3] P301+P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell.[3] P330: Rinse
mouth.[3]

Personal Protective Equipment (PPE): Your First Line of

Defense
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The selection and proper use of PPE are critical to mitigating exposure risks. The following are
the minimum requirements for handling (2-Aminoethyl)urea hydrochloride.

e Eye and Face Protection: Tight-sealing safety goggles are mandatory to protect against
splashes and dust.[1]

¢ Skin Protection:

o Gloves: Wear protective gloves.[1] Nitrile rubber gloves with a thickness of >0.11 mm are
a suitable option.[5]

o Protective Clothing: A lab coat or other protective clothing must be worn to prevent skin
contact.[1]

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH/MSHA approved respirator
should be worn.[1]

Safe Handling and Storage: A Proactive Approach

Adherence to proper handling and storage protocols is essential to prevent accidents and
maintain a safe laboratory environment.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Do not breathe dust.[1]

[e]

Use only in a well-ventilated area.[3][4]

[e]

Wash hands thoroughly after handling.[1][3]

o

Do not eat, drink, or smoke in areas where the chemical is handled.[1][3]
o Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[1][3]

o Store at room temperature.[1]
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o Keep out of the reach of children.[1]

Emergency Procedures: Preparedness is Key

In the event of an emergency, a swift and informed response can significantly minimize harm.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to hold the eyelids open.[1][6] Remove contact lenses if present and easy to do so, and
continue rinsing.[1][6] Seek immediate medical attention.[1][6]

» Skin Contact: Immediately flush the affected skin with water for at least 15 minutes.[6] While
rinsing, remove all contaminated clothing and shoes.[1][6] If skin irritation occurs, seek
medical advice.[3]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, call a physician.[1]

 Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a poison control
center or doctor immediately for treatment advice.[2]
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Caption: A workflow for responding to a chemical spill.

Disposal Plan: Environmental Responsibility

Proper disposal of (2-Aminoethyl)urea hydrochloride and its containers is crucial to prevent
environmental contamination.

o All waste materials must be disposed of in accordance with federal, state, and local
regulations.[3]

e Do not dispose of the chemical into drains.
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o Contaminated packaging should be treated as the product itself and disposed of accordingly.
It is recommended to use a licensed waste disposal contractor.[7]

By integrating these safety protocols into your daily laboratory operations, you foster a culture
of safety that protects both your team and your valuable research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Safe Handling of (2-
Aminoethyl)urea Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341745#personal-protective-equipment-for-
handling-2-aminoethyl-urea-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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